Cas no 129663-12-3 (Ethyl 5-formyl-3-methylisoxazole-4-carboxylate)
129663-12-3 structure
Product Name:Ethyl 5-formyl-3-methylisoxazole-4-carboxylate
CAS No:129663-12-3
MF:C8H9NO4
MW:183.161362409592
MDL:MFCD10568350
CID:1071903
PubChem ID:14669001
Update Time:2025-11-06
Ethyl 5-formyl-3-methylisoxazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-formyl-3-methylisoxazole-4-carboxylate
- 5-formyl-3-methyl-4-Isoxazolecarboxylic acid ethyl ester
- 2-Ethoxycarbonyl-5-formyl-3-methyl-4-(2-methoxycarbonyl-ethyl)-pyrrol
- 5-(ethoxycarbonyl)-2-formyl-3-(methoxycarbonyl)-4-methylpyrrole
- 5-(Ethoxycarbonyl)-2-formyl-4-methyl-1H-pyrrole-3-propanoic Acid Methyl Ester
- 5-ethoxycarbonyl-3-(2-methoxycarbonyl)ethyl-4-methylpyrrole-2-carb
- 5-formyl-3-methylisoxazole-4-carboxylic acid ethyl ester
- AGN-PC-00PKNQ
- ethyl 5-formyl-3-methyl-4-(2-methoxycarbonyl-ethyl)pyrrole-2-carboxylate
- FT-0668071
- ethyl 5-formyl-3-methyl-1,2-oxazole-4-carboxylate
- SCHEMBL18605347
- AS-5138
- 129663-12-3
- CS-0132610
- AKOS006303849
- MFCD10568350
- Ethyl5-formyl-3-methylisoxazole-4-carboxylate
- DB-368715
-
- MDL： MFCD10568350
- Inchi： 1S/C8H9NO4/c1-3-12-8(11)7-5(2)9-13-6(7)4-10/h4H,3H2,1-2H3
- InChI Key： NHHOKZUJGAXILD-UHFFFAOYSA-N
- SMILES： O(CC)C(C1=C(C=O)ON=C1C)=O
Computed Properties
- Exact Mass: 183.05317
- Monoisotopic Mass: 183.05315777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 69.4Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 319.4±42.0 °C at 760 mmHg
- Flash Point: 146.9±27.9 °C
- PSA: 69.4
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
Ethyl 5-formyl-3-methylisoxazole-4-carboxylate Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Ethyl 5-formyl-3-methylisoxazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E702998-10mg |
Ethyl 5-Formyl-3-methylisoxazole-4-carboxylate |
129663-12-3 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E702998-50mg |
Ethyl 5-Formyl-3-methylisoxazole-4-carboxylate |
129663-12-3 | 50mg |
$ 95.00 | 2022-06-05 | ||
| TRC | E702998-100mg |
Ethyl 5-Formyl-3-methylisoxazole-4-carboxylate |
129663-12-3 | 100mg |
$ 160.00 | 2022-06-05 | ||
| Apollo Scientific | OR346092-1g |
Ethyl 5-formyl-3-methylisoxazole-4-carboxylate |
129663-12-3 | 1g |
£184.00 | 2025-02-20 | ||
| Apollo Scientific | OR346092-5g |
Ethyl 5-formyl-3-methylisoxazole-4-carboxylate |
129663-12-3 | 5g |
£609.00 | 2023-08-31 | ||
| Chemenu | CM493156-1g |
Ethyl5-formyl-3-methylisoxazole-4-carboxylate |
129663-12-3 | 95% | 1g |
$162 | 2024-08-02 | |
| Chemenu | CM493156-5g |
Ethyl5-formyl-3-methylisoxazole-4-carboxylate |
129663-12-3 | 95% | 5g |
$647 | 2024-08-02 | |
| abcr | AB303125-1 g |
Ethyl 5-formyl-3-methylisoxazole-4-carboxylate; 95% |
129663-12-3 | 1g |
€271.30 | 2023-06-21 | ||
| abcr | AB303125-5 g |
Ethyl 5-formyl-3-methylisoxazole-4-carboxylate; 95% |
129663-12-3 | 5g |
€900.30 | 2023-06-21 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1203250-1g |
Ethyl 5-formyl-3-methylisoxazole-4-carboxylate |
129663-12-3 | 95+% | 1g |
￥1824.00 | 2024-08-09 |
Ethyl 5-formyl-3-methylisoxazole-4-carboxylate Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
129663-12-3 (Ethyl 5-formyl-3-methylisoxazole-4-carboxylate) Related Products
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